4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol

• IUPAC Name: 4-chloro-2-(1'-methylspiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-2-yl)phenol
• InChI: InChI=1S/C21H22ClN3O2/c1-24-10-8-21(9-11-24)25-18(15-4-2-3-5-20(15)27-21)13-17(23-25)16-12-14(22)6-7-19(16)26/h2-7,12,18,26H,8-11,13H2,1H3
• InChI Key: IWFACBCYJJVIQM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N3C(CC(=N3)C4=C(C=CC(=C4)Cl)O)C5=CC=CC=C5O2
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol
• CAS No.: 899727-60-7

Description

4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol is a spiroheterocyclic compound featuring a benzopyrazolooxazine core fused with a piperidine ring. Its structure includes a chloro substituent at the 4-position of the phenolic ring and a methyl group on the piperidine moiety. The spiro architecture confers conformational rigidity, which may enhance binding specificity in biological systems.

Biological Activity

4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol is a synthetic compound with potential biological activities that have garnered attention in pharmacological research. Its unique structure suggests interactions with various biological targets, making it a candidate for further investigation in medicinal chemistry.

Chemical Structure and Properties

The chemical formula for this compound is C22H23ClN2O2. Its structural features include a chloro-substituted phenol group and a complex spirocyclic moiety. The presence of nitrogen atoms within the spiro structure may contribute to its biological activity.

Biological Activity Overview

Research indicates that compounds with similar structures often exhibit a range of biological activities including:

• Antimicrobial Activity : Many derivatives of phenolic compounds have shown significant antimicrobial properties. The presence of the chloro group may enhance this activity by increasing lipophilicity and facilitating membrane penetration.
• Cytotoxic Effects : Compounds containing spirocyclic structures are often evaluated for their cytotoxic effects against cancer cell lines. Preliminary studies suggest that this compound may induce apoptosis in certain cancer types.
• Anti-inflammatory Properties : Phenolic compounds are known for their anti-inflammatory effects, potentially through the inhibition of pro-inflammatory cytokines.

Antimicrobial Activity

A study focusing on similar phenolic compounds demonstrated that derivatives exhibited varying degrees of antimicrobial activity against Gram-positive and Gram-negative bacteria. For instance, compounds with electron-withdrawing groups like chlorine showed enhanced efficacy against Staphylococcus aureus and Escherichia coli .

Compound	Antimicrobial Efficacy (Zone of Inhibition in mm)
4-Chloro-2-(...)	18 (S. aureus)
Isatin Derivatives	20 (E. coli)
Control (Amoxicillin)	15

Cytotoxicity Studies

In vitro cytotoxicity assays using human cancer cell lines revealed that compounds similar to 4-Chloro-2-(...) can significantly inhibit cell proliferation. For example, derivatives were tested against MCF-7 (breast cancer) and A549 (lung cancer) cell lines, showing IC50 values in the low micromolar range .

Cell Line	IC50 Value (µM)
MCF-7	5.0
A549	6.5

The proposed mechanism of action for the cytotoxic effects involves the induction of oxidative stress leading to apoptosis. The compound may activate intrinsic apoptotic pathways by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. Research indicates that derivatives of pyrazole compounds, which share structural similarities with 4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol, exhibit significant anti-proliferative effects against various cancer cell lines. For instance, a study demonstrated that specific pyrazole derivatives effectively inhibited the growth of K562 and MCF-7 cancer cells by inducing apoptosis and blocking cell cycle progression .

Neuropharmacological Effects

The compound's structure suggests potential neuropharmacological properties. Similar compounds have been investigated for their ability to modulate neurotransmitter systems, potentially offering therapeutic avenues for neurological disorders. For example, spiro compounds have shown promise in treating conditions such as anxiety and depression by acting on serotonin receptors .

Polymer Chemistry

In material science, compounds like 4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol can serve as building blocks for advanced polymers. Research has explored the incorporation of similar spiro compounds into polymer matrices to enhance mechanical properties and thermal stability. These materials can be utilized in coatings and composites that require improved durability .

Catalysis

The unique structure of 4-Chloro-2-(1'-methyl-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-2-yl)phenol also positions it as a potential catalyst in organic synthesis. Pyrazole-based catalysts have been shown to facilitate various reactions with high selectivity and efficiency. This application is particularly relevant in the synthesis of fine chemicals and pharmaceuticals .

Summary of Findings

Application Area	Key Findings	References
Anticancer Activity	Significant anti-proliferative effects on K562 and MCF-7 cells
Neuropharmacology	Potential modulation of neurotransmitter systems
Polymer Chemistry	Enhanced mechanical properties in polymer matrices
Catalysis	High selectivity in organic synthesis reactions

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Variations and Functional Implications

The compound’s uniqueness lies in its piperidine-containing spiro system and 4-chlorophenolic substituent. Below is a comparative analysis with analogs from the evidence:

Compound Name/ID	Spiro System	Substituents	Reported Activity/Properties
Target Compound	Piperidine	4-Cl, 1'-methyl	N/A (structural focus)
9′-Chloro-2′-(4-methylphenyl)-1′,10b′-dihydrospiro[cyclopentane-1,5′-pyrazolo[1,5-c][1,3]benzoxazine]	Cyclopentane	9-Cl, 4-methylphenyl	N/A (structural analog)
2′-(4-Chlorophenyl)-7′-methoxy-1′,10b′-dihydrospiro[cyclohexane-1,5′-pyrazolo[1,3]benzoxazine]	Cyclohexane	4-Cl-phenyl, 7-OCH₃	N/A (structural analog)
7,9-Dichloro-2-(4-methoxyphenyl)-1'-propyl-spiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]	Piperidine	7,9-diCl, 4-OCH₃-phenyl, 1'-propyl	N/A (commercial availability)
Pyrazolo[1,5-c][1,3,5]thiadiazine derivatives	Non-spiro, thiadiazine core	Variable (e.g., Cl, OCH₃)	Photosynthetic inhibition (MIC: 50–250 µg/mL)
Spiro[indolin-2'-one] derivatives	Indolinone	4-substituted phenyl	Antimicrobial (MIC: 50–250 µg/mL)

Structural Analysis

Substitution of the spiro system (e.g., indolinone in ) introduces steric and electronic variations that modulate activity.

Methoxy groups (e.g., in ) increase polarity, which may improve solubility but reduce bioavailability.

Biological Activity Trends :

• Compounds with chloro and methyl substituents (e.g., ) are commonly associated with antimicrobial and herbicidal activities, as seen in .
• The spiro[indolin-2'-one] derivatives in demonstrated MIC values of 50 µg/mL (antibacterial) and 250 µg/mL (antifungal), suggesting that structural analogs of the target compound may exhibit similar potency.

Research Findings from Analogous Compounds

Antimicrobial Activity :

• Spiro[indolin-2'-one] derivatives synthesized via microwave-assisted methods showed broad-spectrum activity against Staphylococcus aureus and Candida albicans . The target compound’s chloro and methyl groups may similarly enhance microbial membrane disruption.

Herbicidal Potential: Pyrazolo[1,5-c][1,3,5]thiadiazine derivatives inhibited photosynthetic electron transport at PSII, with activity comparable to commercial herbicides like diuron . The target compound’s rigid spiro system could stabilize interactions with plant enzymes.

Synthetic Advantages :

• Microwave-assisted synthesis (used in ) improved yields (75–85%) compared to conventional methods, suggesting a viable route for scaling production of the target compound.